Acetic acid, trifluoro-, (methylnitroamino)methyl ester

• CAS No.: 96302-48-6
• Molecular Formula: C4H5F3N2O4
• Molecular Weight: 202.09 g/mol
• IUPAC Name: [methyl(nitro)amino]methyl 2,2,2-trifluoroacetate
• InChI: InChI=1S/C4H5F3N2O4/c1-8(9(11)12)2-13-3(10)4(5,6)7/h2H2,1H3
• InChI Key: JFFIRDHBYMGRGI-UHFFFAOYSA-N
• Canonical SMILES: CN(COC(=O)C(F)(F)F)[N+](=O)[O-]

Description

Acetic acid, trifluoro-, (methylnitroamino)methyl ester is a useful research compound. Its molecular formula is C4H5F3N2O4 and its molecular weight is 202.09 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Trifluoroacetic anhydride (20 ml, 103.6 g, 0.49 moles) was added to a stirred solution of 1-hydroxy-2-nitro-2-azapropane (40.0 g, 0.38 moles) in dichloromethane (60 ml) at -5° to 0° C. during 11/2 hours. The resulting solution was then distilled without warming at 20 mm, then to 3 mm. The product was distilled at 1.5 mm, 65° C. to give 2-nitro-2-azapropyl trifluoroacetate; yield: 48 g (63%).